2,3,4,4a-Tetrahydro-5H-indeno(1,2-C)pyridazin-3-one

• IUPAC Name: 2,4,4a,5-tetrahydroindeno[1,2-c]pyridazin-3-one
• InChI: InChI=1S/C11H10N2O/c14-10-6-8-5-7-3-1-2-4-9(7)11(8)13-12-10/h1-4,8H,5-6H2,(H,12,14)
• InChI Key: JUWKFPCTXSBEAD-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC(=O)NN=C2C3=CC=CC=C31
• Molecular Formula: C11H10N2O
• DSSTOX Substance ID: DTXSID30988822
• Molecular Weight: 186.21 g/mol
• CAS RN: 69099-74-7

Description

“2,3,4,4a-Tetrahydro-5H-indeno(1,2-C)pyridazin-3-one” is a chemical compound. It is a derivative of pyridazine, which is a class of compounds containing a six-membered ring with two nitrogen atoms and four carbon atoms.

Synthesis Analysis

The synthesis of similar compounds has been studied. For instance, the reaction of 1,3-indanedione-derived donor-acceptor cyclopropanes with phenylhydrazine in the presence of catalytic amounts of scandium trifluoromethanesulfonate leads to the formation of indeno[1,2-c]pyridazine derivatives.

Scientific Research Applications

Synthesis and Biological Evaluation

2,3,4,4a-Tetrahydro-5H-indeno(1,2-C)pyridazin-3-one is explored in scientific research for its potential biological activities and chemical properties. It has been synthesized and evaluated alongside other rigid structural modifications for positive inotropic activity, demonstrating potent effects comparable to related phenylpyridazinones (Sircar et al., 1986). This research underscores the importance of structural modification in enhancing biological activity.

Antihypertensive and Antithrombotic Properties

Research into the antihypertensive and antithrombotic properties of 2,3,4,4a-Tetrahydro-5H-indeno(1,2-C)pyridazin-3-one derivatives has shown significant potential. These compounds, specifically 7-amino and 7-acylamino substituted derivatives, have demonstrated noteworthy antihypertensive and antithrombotic effects, making them promising candidates for the treatment of hypertension and thrombosis (Cignarella et al., 1986).

Electrochemical Properties

The electrochemical reduction of pyridazin-3-ones, including compounds related to 2,3,4,4a-Tetrahydro-5H-indeno(1,2-C)pyridazin-3-one, has been investigated, revealing that the first reduction always occurs at the 4,5-double bond. This study contributes to the understanding of the electrochemical behavior of pyridazin-3-ones, which is crucial for their potential application in electronic and optoelectronic devices (Hazard et al., 1990).

Synthesis routes and methods

Procedure details

To a solution of 0.53 g (0.011 mol) of hydrazine hydrate dissolved in 25 mL ethanol was added 1.2 g (0.0089 mol) of the product from step B. The reaction mixture was refluxed for 18 hours, cooled to room temperature, concentrated under vacuum, added 100 mL H2O and extracted with ethyl acetate (3×50 mL), washed with brine (1×100 mL), dried over anhydrous magnesium sulfate, filtered and concentrated under vacuum to afford 1.0 g of a yellow solid.